Cas no 2228569-20-6 (1-1-(4-methylthiophen-2-yl)cyclopropylethan-1-amine)

• Product Name: 1-1-(4-methylthiophen-2-yl)cyclopropylethan-1-amine
• CAS No: 2228569-20-6
• MF: C₁₀H₁₅NS
• MW: 181.29780125618
• CID: 6308091
• PubChem ID: 165723222
• Update Time: 2025-06-08

1-1-(4-methylthiophen-2-yl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(4-methylthiophen-2-yl)cyclopropylethan-1-amine
• 2228569-20-6
• EN300-1999578
• 1-[1-(4-methylthiophen-2-yl)cyclopropyl]ethan-1-amine

• Inchi： 1S/C10H15NS/c1-7-5-9(12-6-7)10(3-4-10)8(2)11/h5-6,8H,3-4,11H2,1-2H3
• InChI Key： SZRSSAUCZGHIQP-UHFFFAOYSA-N
• SMILES： S1C=C(C)C=C1C1(C(C)N)CC1

Computed Properties

• Exact Mass: 181.09252066g/mol
• Monoisotopic Mass: 181.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 54.3Ų

Additional information on 1-1-(4-methylthiophen-2-yl)cyclopropylethan-1-amine

Introduction to 1-1-(4-methylthiophen-2-yl)cyclopropylethan-1-amine (CAS No: 2228569-20-6)

1-1-(4-methylthiophen-2-yl)cyclopropylethan-1-amine, identified by the Chemical Abstracts Service Number (CAS No) 2228569-20-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a unique structural motif combining a cyclopropyl ring with a thiophene derivative, has garnered attention for its potential applications in drug discovery and development. The structural complexity of this compound suggests a multifaceted interaction with biological targets, making it a promising candidate for further exploration.

The core structure of 1-1-(4-methylthiophen-2-yl)cyclopropylethan-1-amine consists of a cyclopropyl group attached to an amine-substituted ethane backbone, with the ethane moiety further linked to a thiophene ring substituted at the 4-position with a methyl group. This arrangement creates a rigid framework that may enhance binding affinity and selectivity when interacting with biological targets. The presence of both aromatic (thiophene) and heterocyclic (cyclopropyl) moieties introduces diverse electronic properties, which can be exploited to modulate pharmacological activity.

In recent years, there has been growing interest in thiophene-based compounds due to their broad spectrum of biological activities. Thiophenes are known for their role in various pharmacological applications, including antimicrobial, antifungal, anti-inflammatory, and anticancer agents. The incorporation of a cyclopropyl group into such structures often enhances metabolic stability and bioavailability, making these compounds more suitable for therapeutic use. The specific substitution pattern in 1-1-(4-methylthiophen-2-yl)cyclopropylethan-1-amine may contribute to its unique pharmacokinetic profile and target engagement properties.

One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The cyclopropyl ring is known to be a privileged structure in medicinal chemistry, frequently found in bioactive molecules due to its ability to fit into narrow binding pockets and interact favorably with biological targets through van der Waals forces. Additionally, the thiophene ring provides opportunities for hydrogen bonding and π-stacking interactions, further enhancing binding affinity. These features make 1-1-(4-methylthiophen-2-yl)cyclopropylethan-1-amine an attractive candidate for structure-based drug design initiatives.

Recent studies have highlighted the importance of heterocyclic compounds in developing novel therapeutics. For instance, thiophene derivatives have been shown to exhibit potent activity against various disease states by interacting with specific enzymes and receptors. The structural features of 1-1-(4-methylthiophen-2-yl)cyclopropylethan-1-amine suggest that it may interfere with key biological pathways involved in diseases such as cancer, inflammation, and neurodegeneration. Preliminary computational studies have indicated that this compound may possess favorable interactions with target proteins, warranting further experimental validation.

The synthesis of 1-1-(4-methylthiophen-2-yl)cyclopropylethan-1-amine presents both challenges and opportunities for synthetic chemists. The cyclopropyl group is notoriously difficult to functionalize due to its high strain energy, but modern synthetic methodologies have made significant strides in addressing this limitation. Techniques such as transition-metal-catalyzed reactions and organometallic chemistry have enabled the efficient construction of complex cyclopropane-containing molecules. The synthesis of the thiophene derivative also requires careful consideration of regioselectivity and functional group compatibility to ensure high yields and purity.

In terms of pharmacological evaluation, 1-1-(4-methylthiophen-2-yl)cyclopropylethan-1-amine has shown promise in initial in vitro assays. These assays have revealed potential activity against certain enzymes and receptors relevant to human health conditions. For example, studies suggest that this compound may inhibit the activity of enzymes involved in inflammation or cancer progression. While these findings are encouraging, further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The study of 1-1-(4-methylthiophen-2-y lcyclopropylethan - 1 - amine) exemplifies this collaborative approach, as it bridges the gap between synthetic chemistry and biological activity. By leveraging cutting-edge synthetic techniques and employing sophisticated biochemical assays, researchers can rapidly identify promising candidates for drug development.

The future prospects for 1 - 1 -( 4 - methylthiophen - 2 - yl ) cyc lo prop yle than - 1 - am ine are exciting and multifaceted. Further investigation into its pharmacological properties will be essential to determine its suitability for clinical translation. Additionally, exploring derivatives of this compound may yield even more potent and selective therapeutic agents. As our understanding of biological systems continues to grow, compounds like 2228569 - 20 - 6 will play an increasingly important role in addressing unmet medical needs.